Cas no 933668-39-4 (2-bromo-1,1,1,3-tetrafluorobut-2-ene)

2-bromo-1,1,1,3-tetrafluorobut-2-ene is a highly specialized fluoroalkene with distinct advantages in organic synthesis. Its unique structure facilitates the formation of stable carbon-fluorine bonds, making it ideal for the synthesis of fluorochemicals. The presence of a bromo substituent offers versatility in reaction pathways, enhancing the synthetic utility of this compound. Its exceptional thermal stability and chemical inertness make it suitable for a variety of applications in the pharmaceutical and specialty chemical industries.
2-bromo-1,1,1,3-tetrafluorobut-2-ene structure
933668-39-4 structure
Product Name:2-bromo-1,1,1,3-tetrafluorobut-2-ene
CAS No:933668-39-4
MF:C4H3BrF4
MW:206.96423459053
CID:3161797
PubChem ID:45075713
Update Time:2025-10-31

2-bromo-1,1,1,3-tetrafluorobut-2-ene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1,1,1,3-tetrafluorobut-2-ene
    • MFCD08461628
    • (Z)-2-bromo-1,1,1,3-tetrafluorobut-2-ene
    • (2Z)-2-bromo-1,1,1,3-tetrafluorobut-2-ene
    • AKOS025295934
    • 933668-39-4
    • Inchi: 1S/C4H3BrF4/c1-2(6)3(5)4(7,8)9/h1H3/b3-2-
    • InChI Key: DKOFAKWMUSOSRL-IHWYPQMZSA-N
    • SMILES: Br/C(=C(/C)\F)/C(F)(F)F

Computed Properties

  • Exact Mass: 205.93543Da
  • Monoisotopic Mass: 205.93543Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 0Ų

2-bromo-1,1,1,3-tetrafluorobut-2-ene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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933668-39-4 97%
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Apollo Scientific
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B614105-100mg
2-Bromo-1,1,1,3-tetrafluorobut-2-ene
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$ 65.00 2022-06-07
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